Cas no 2308464-46-0 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• CAS No: 2308464-46-0
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6618023
• PubChem ID: 165960265
• Update Time: 2025-09-23

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1581521
• 2308464-46-0
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid
• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid

• Inchi： 1S/C26H32N2O6/c1-4-9-17(14-23(29)30)27-25(31)24(16(2)33-3)28-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22,24H,4,9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,24?/m0/s1
• InChI Key： ACMNRASGFMFTIA-COYMHYPVSA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CCC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid

Comprehensive Overview of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2308464-46-0)

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2308464-46-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound is particularly valued for its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. Researchers and chemists frequently search for Fmoc-amino acids like this one due to their critical applications in drug discovery, bioconjugation, and the development of therapeutic peptides.

The molecular structure of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid features a hexanoic acid backbone with a methoxybutanamido side chain, further protected by the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group. This design ensures compatibility with standard SPPS protocols, making it a versatile building block for constructing complex peptides. Recent trends in peptide-based therapeutics, such as GLP-1 analogs and anticancer peptides, have driven demand for high-purity Fmoc-protected intermediates like this compound.

In the context of green chemistry and sustainable synthesis, this compound aligns with the growing emphasis on atom-efficient reactions and minimized waste generation. Its stability under mild conditions makes it suitable for automated peptide synthesizers, a topic frequently queried in biotech forums and research publications. Additionally, the methoxy group in its structure contributes to enhanced solubility in organic solvents, addressing common challenges in peptide purification workflows.

From a market perspective, the global demand for custom peptides and modified amino acids has surged, particularly for applications in personalized medicine and diagnostic reagents. The compound’s CAS No. 2308464-46-0 is often referenced in patent literature related to peptide-based drug formulations. Notably, its use in click chemistry and bioorthogonal reactions has been explored in recent studies, reflecting its adaptability to cutting-edge bioconjugation techniques.

Quality control of (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid is critical, with analytical methods such as HPLC, mass spectrometry, and NMR being essential for verification. Researchers often inquire about storage conditions (typically -20°C under inert atmosphere) and compatibility with resin-based systems, which are key considerations for large-scale peptide production.

In summary, (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2308464-46-0) represents a vital tool in modern peptide chemistry, bridging fundamental research and industrial applications. Its relevance to biopharmaceutical innovation and alignment with synthetic biology trends underscore its importance in contemporary scientific endeavors.